molecular formula C11H12ClNO3S B8719822 1-(3-Chloro-benzenesulfonyl)-piperidin-4-one

1-(3-Chloro-benzenesulfonyl)-piperidin-4-one

Cat. No.: B8719822
M. Wt: 273.74 g/mol
InChI Key: MTCDGMVRWCHDDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Chloro-benzenesulfonyl)-piperidin-4-one is a useful research compound. Its molecular formula is C11H12ClNO3S and its molecular weight is 273.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12ClNO3S

Molecular Weight

273.74 g/mol

IUPAC Name

1-(3-chlorophenyl)sulfonylpiperidin-4-one

InChI

InChI=1S/C11H12ClNO3S/c12-9-2-1-3-11(8-9)17(15,16)13-6-4-10(14)5-7-13/h1-3,8H,4-7H2

InChI Key

MTCDGMVRWCHDDX-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1=O)S(=O)(=O)C2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (13.96 g, 101.1 mmol) and 3-chlorobenzenesulfonyl chloride were continuously added to a two-phase solution of 4-piperidone hydrochloride hydrate (6.06 g, 39.48 mmol) in chloroform (47.4 mL) and water (47.4 mL), and the mixture was stirred at room temperature. A saturated aqueous sodium bicarbonate solution was added, and the organic layer and the aqueous layer were separated. The aqueous layer was then further extracted with dichloromethane. The organic layers were combined, dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The resulting solid was washed with n-hexane and then collected by filtration and dried under reduced pressure to give 1-(3-chloro-benzenesulfonyl)-piperidin-4-one as a white solid (10.5 g, 97%).
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13.96 g
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6.06 g
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47.4 mL
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47.4 mL
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